3,5-Bis(trifluoromethyl)benzylamine
Cat. No. B151408
M. Wt: 243.15 g/mol
InChI Key: DHVHORCFFOSRBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06362372B1
Procedure details
At first, a 1-liter autoclave equipped with a mechanical stirrer was charged with 50 g (0.21 mol) of 3,5-bis(trifluoromethyl)benzonitrile, 200 ml of 2M-ammoniacal methanol solution (containing 400 mmol of ammonia), and 3 g of a catalyst (i.e., a carbon powder (50% wet) carrying thereon 5% palladium), followed by introduction of hydrogen to have a pressure of 1 MPa. Then, the reaction mixture was stirred, while the reaction temperature was maintained at 20° C. and while hydrogen was gradually introduced into the autoclave in a manner to maintain the total pressure at 1 MPa. After conducting the reaction for 5.3 hr, the reaction was stopped, followed by removing the catalyst by filtration. As a result of analyzing the obtained reaction liquid by gas chromatography, 3,5-bis(trifluoromethyl)benzylamine was formed at a yield of 87.0%.
[Compound]
Name
catalyst
Quantity
3 g
Type
catalyst
Reaction Step One
Yield
87%
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]([F:16])([F:15])[C:3]1[CH:4]=[C:5]([CH:8]=[C:9]([C:11]([F:14])([F:13])[F:12])[CH:10]=1)[C:6]#[N:7].CO.[H][H]>[Pd]>[F:1][C:2]([F:15])([F:16])[C:3]1[CH:4]=[C:5]([CH:8]=[C:9]([C:11]([F:14])([F:12])[F:13])[CH:10]=1)[CH2:6][NH2:7]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
50 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C=1C=C(C#N)C=C(C1)C(F)(F)F)(F)F
|
|
Name
|
|
|
Quantity
|
400 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
[Compound]
|
Name
|
catalyst
|
|
Quantity
|
3 g
|
|
Type
|
catalyst
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
Then, the reaction mixture was stirred, while the reaction temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
At first, a 1-liter autoclave equipped with a mechanical stirrer
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was gradually introduced into the autoclave in a manner
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to maintain the total pressure at 1 MPa
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction for 5.3 hr
|
|
Duration
|
5.3 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
by removing the catalyst
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
As a result
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the obtained reaction liquid by gas chromatography
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C=1C=C(CN)C=C(C1)C(F)(F)F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 87% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
